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Compound of Interest

5-Bromo-2-
Compound Name:
(cyclopropylmethoxy)pyridine

Cat. No.: B1288954

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-2-(cyclopropylmethoxy)pyridine (CAS No. 494772-02-
0). Researchers, scientists, and drug development professionals should adhere to these
guidelines to ensure laboratory safety and regulatory compliance. The following information is
synthesized from safety data for structurally similar compounds and general best practices for
handling halogenated pyridines.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Bromo-2-(cyclopropylmethoxy)pyridine is
presented below.

Property Value

Molecular Formula C9H10BrNOJ[1][2][3]
Molecular Weight 228.09 g/mol [1]
Purity =>98%][2]

Storage Temperature Room temperature[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1288954?utm_src=pdf-interest
https://www.benchchem.com/product/b1288954?utm_src=pdf-body
https://www.benchchem.com/product/b1288954?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12499700.htm
https://www.calpaclab.com/5-bromo-2-cyclopropylmethoxy-pyridine-min-98-5-grams/ala-b184759-5g
https://www.pschemicals.com/index.php?p=product&CAS_nr=494772-02-0%C3%82%C2%A0%C3%82%C2%A0&id=804841
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12499700.htm
https://www.calpaclab.com/5-bromo-2-cyclopropylmethoxy-pyridine-min-98-5-grams/ala-b184759-5g
https://www.calpaclab.com/5-bromo-2-cyclopropylmethoxy-pyridine-min-98-5-grams/ala-b184759-5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective

Equipment (PPE)

Based on data for analogous compounds like 5-Bromo-2-methoxypyridine, 5-Bromo-2-

(cyclopropylmethoxy)pyridine is expected to cause skin and eye irritation and may cause

respiratory irritation.[4][5] Strict adherence to the following PPE requirements is mandatory to

minimize exposure.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[4][6][7]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[4]

[6]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[8][9]
[10]

Prevents skin contact, which
can cause irritation.[4][8] Nitrile
gloves are a good general-use
option.[8][10]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.[7][8]

Minimizes the risk of accidental

skin exposure.[7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[41[8][9] A NIOSH-approved
respirator may be necessary
for large quantities or if

dust/aerosols are generated.

[417]

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[4][7]

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the safe handling of 5-Bromo-2-

(cyclopropylmethoxy)pyridine from receipt to disposal.
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Safe Handling Workflow
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Experimental Protocol: First Aid Measures
Immediate medical attention is crucial in case of exposure.

e If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4][11]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation occurs, get medical advice.[4][12]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[4][11][12]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]

Disposal Plan

Proper disposal of 5-Bromo-2-(cyclopropylmethoxy)pyridine and its waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation

» Dedicated Waste Container: Collect all waste containing 5-Bromo-2-
(cyclopropylmethoxy)pyridine in a designated, compatible, and sealable container labeled
as "Halogenated Organic Waste".[13]

e Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should be
placed in the designated solid waste container.[13]

» Liquid Waste: Unused solutions or reaction mixtures should be collected in a dedicated
halogenated organic solvent waste container. Do not mix with non-halogenated solvents.[13]

o Container Labeling: The waste container must be clearly labeled with:

o The full chemical name: "5-Bromo-2-(cyclopropylmethoxy)pyridine" and its
concentration.[13]
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o The words "Hazardous Waste".

o The primary hazards (e.g., "Irritant”).

o The name and contact information of the principal investigator.[13]

Storage and Disposal Procedure

o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
area. Use secondary containment to prevent spills.[12][13] Keep containers tightly closed
except when adding waste.[5][12]

» Final Disposal: The final disposal of 5-Bromo-2-(cyclopropylmethoxy)pyridine must be
handled by a licensed hazardous waste disposal company.[13] The recommended method of
disposal for halogenated organic compounds is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[5][12] Do not allow the product to enter drains,
waterways, or the soil.[12][14]

The following diagram illustrates the decision-making process for the disposal of materials
contaminated with 5-Bromo-2-(cyclopropylmethoxy)pyridine.
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Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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